8-(5-Bromopyridin-2-yl)-1,4-dioxaspiro[4.5]decane-8-carbonitrile

• Molecular Formula: C14H15BrN2O2
• Molecular Weight: 323.18 g/mol
• IUPAC Name: 8-(5-bromopyridin-2-yl)-1,4-dioxaspiro[4.5]decane-8-carbonitrile
• InChI: InChI=1S/C14H15BrN2O2/c15-11-1-2-12(17-9-11)13(10-16)3-5-14(6-4-13)18-7-8-19-14/h1-2,9H,3-8H2
• InChI Key: AKDGOPKBOHDLPO-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1(C#N)C3=NC=C(C=C3)Br)OCCO2

Description

8-(5-Bromopyridin-2-yl)-1,4-dioxaspiro[4.5]decane-8-carbonitrile is a useful research compound. Its molecular formula is C14H15BrN2O2 and its molecular weight is 323.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

After 1,4-dioxaspiro[4,5]decane-8-carbonitrile (2.5 g) was dissolved in tetrahydrofuran (8 ml), 1M tetrahydrofuran-solution of lithium bis(trimethylsilyl)amide (15 ml) was added at 0° C. and stirred for 30 minutes. 5-Bromo-2-fluoropyridine (2.64 g) was further added and stirred at room temperature for two hours. Water was added to the reaction solution, extracted with ethyl acetate and concentrated in vacuo. The residue was purified with silica gel chromatography (n-hexane/ethyl acetate) and the resulting solid was washed with n-hexane to give the titled compound (3.32 g).